2-(4-fluorophenyl)-4-[4-(trifluoromethyl)benzylidene]-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-fluorophenyl)-4-[[4-(trifluoromethyl)phenyl]methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C17H9F4NO2/c18-13-7-3-11(4-8-13)15-22-14(16(23)24-15)9-10-1-5-12(6-2-10)17(19,20)21/h1-9H/b14-9-
• InChI Key: LNYRMHLHNXNZLL-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C17H9F4NO2
• Molecular Weight: 335.25 g/mol

Description

2-(4-fluorophenyl)-4-[4-(trifluoromethyl)benzylidene]-1,3-oxazol-5(4H)-one, commonly known as FO, is a heterocyclic compound that has been extensively studied due to its potential applications in various scientific research fields. FO is a member of the oxazolone family of compounds and is known for its unique chemical and physical properties.

Mechanism of Action

The exact mechanism of action of FO is not well understood. However, it is believed that FO exerts its biological effects by modulating various signaling pathways and enzymes in the body. FO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. FO has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for regulating the expression of antioxidant genes.
Biochemical and Physiological Effects:
FO has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models of disease. FO has also been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens. Additionally, FO has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FO is its relatively simple synthesis method, which allows for large-scale production. FO is also relatively stable and can be stored for extended periods without significant degradation. However, one of the main limitations of FO is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on FO. One area of interest is the development of new drugs based on FO's anti-inflammatory and antioxidant properties. Another area of interest is the use of FO as a fluorescent probe for the detection of heavy metal ions in water. Additionally, further research is needed to elucidate the exact mechanism of action of FO and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of FO involves the reaction of 4-fluoroaniline with 4-(trifluoromethyl)benzaldehyde in the presence of acetic acid and sodium acetate to form the corresponding Schiff base. The Schiff base is then cyclized with chloroacetic acid to form the oxazolone ring. Finally, the resulting product is purified through recrystallization to obtain pure FO. The synthesis of FO is a relatively straightforward process and has been optimized for large-scale production.

Scientific Research Applications

FO has been widely studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the development of new drugs. FO has also been investigated for its potential use as a fluorescent probe for the detection of heavy metal ions in water and as a photosensitizer for photodynamic therapy.